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Compound of Interest

Compound Name: Lactonitrile

CAS No.: 42492-95-5

Cat. No.: B7802548

Get Quote

An In-depth Technical Guide to the Physical Properties of Lactonitrile

Foreword for the Modern Researcher
Lactonitrile (2-hydroxypropanenitrile), the cyanohydrin derivative of acetaldehyde, is a

deceptively simple bifunctional molecule.[1] Its importance, however, extends far beyond its

structure, serving as a critical intermediate in the synthesis of lactic acid and its esters, which

are pivotal in the food, pharmaceutical, and polymer industries.[2][3][4][5] For the researcher,

drug development professional, or process chemist, a granular understanding of its physical

properties is not merely academic; it is the bedrock of safe handling, predictable reaction

kinetics, and successful scale-up.

This guide moves beyond a simple recitation of data points. As a Senior Application Scientist,

my objective is to provide a narrative that intertwines the "what" with the "why." We will explore

not only the measured properties of lactonitrile but also the causality behind these values, the

standard methodologies for their validation, and the critical safety implications that arise from

its chemical nature. The protocols described herein are designed as self-validating systems,

ensuring that the data you generate is both accurate and reproducible.
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A precise identification is the first step in any rigorous scientific endeavor. Lactonitrile is

cataloged under several identifiers, the most critical of which are summarized below.

Identifier Value Source(s)

CAS Number 78-97-7 [1][2][5][6]

IUPAC Name 2-hydroxypropanenitrile [1][7]

Synonyms
Acetaldehyde cyanohydrin,

Ethylidene cyanohydrin
[2][6][7]

Molecular Formula C₃H₅NO [1][2][3][6]

Molecular Weight 71.08 g/mol [1][2][3][7]

SMILES CC(C#N)O [1][6][7]

InChI Key
WOFDVDFSGLBFAC-

UHFFFAOYSA-N
[1][6][7]

The molecule's functionality is defined by the presence of both a hydroxyl (-OH) and a nitrile (-

C≡N) group attached to the same carbon atom.[1] This arrangement dictates its polarity,

reactivity, and potential for hydrogen bonding, which in turn governs its physical properties.[1]

Caption: Molecular structure of lactonitrile (C₃H₅NO).

Core Physical Properties
The physical state and behavior of lactonitrile under various conditions are critical parameters

for its application. These properties are summarized in the table below and discussed in detail

in the subsequent sections.
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Property Value Conditions Source(s)

Appearance
Colorless to straw-

colored liquid

Standard Temperature

and Pressure
[3][4][6][7]

Melting Point
-40 °C to -41 °C (-40

°F)
1 atm [1][2][5][7][8]

Boiling Point 183 °C (361 °F)
760 mmHg (with slight

decomposition)
[1][3][7][9]

90 °C 17 mmHg [2][3][10][11]

Density 0.991 g/mL at 20 °C [2][10][11]

0.9877 g/cm³ at 20 °C (68 °F) [7][8]

Solubility
Soluble in water and

alcohol

Standard Temperature

and Pressure
[1][2][3][4][7]

Insoluble in diethyl

ether, carbon

disulfide, petroleum

ether

Standard Temperature

and Pressure
[2][4][7]

Flash Point 77 °C (170.6 °F) Closed Cup [2][3][10][11]

Refractive Index (n_D) 1.404 - 1.406 at 20 °C [2][9][10][11]

Vapor Pressure 0.222 mmHg at 25 °C [2][12]

Vapor Density 2.45 (Air = 1) [13]

Appearance, Form, and Odor
Under standard conditions, lactonitrile is a colorless to pale yellow or straw-colored liquid.[6]

[7] The yellow hue can indicate the presence of impurities or degradation products, which may

arise from improper storage. It possesses a faint, characteristic odor.

Melting and Boiling Points
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Lactonitrile has a melting point of approximately -40°C, transitioning from a solid to a liquid

state well below room temperature.[1][2][5][7][8]

The boiling point data requires careful interpretation. At atmospheric pressure (760 mmHg),

lactonitrile boils at approximately 183°C, though slight decomposition is noted at this

temperature.[1][3][7] This thermal instability is a critical consideration for purification and

handling. To mitigate decomposition, distillation is preferentially performed under reduced

pressure. A commonly cited value is a boiling point of 90°C at 17 mmHg.[2][10] This highlights

the necessity of vacuum distillation for obtaining high-purity lactonitrile, a standard procedure

for thermally sensitive compounds.

Density and Solubility
With a density of approximately 0.991 g/mL at 20°C, lactonitrile is slightly less dense than

water.[2][10][11]

Its solubility profile is dictated by the polar hydroxyl group, which allows for hydrogen bonding.

Consequently, lactonitrile is soluble in water and other polar protic solvents like ethanol.[1][2]

[4][7] Conversely, it is insoluble in non-polar solvents such as petroleum ether and carbon

disulfide.[2][7] This miscibility with water has significant implications for its use as a solvent, its

environmental fate, and the design of aqueous workup procedures in synthesis.

Spectroscopic Profile
Spectroscopic analysis provides an unambiguous fingerprint for the identification and purity

assessment of lactonitrile.

Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong, sharp absorption

band around 2250-2200 cm⁻¹ corresponding to the nitrile (C≡N) stretching vibration. A broad

absorption peak in the region of 3600-3200 cm⁻¹ is indicative of the hydroxyl (O-H) group

stretch, with its breadth resulting from hydrogen bonding.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton spectrum will show a quartet for the methine proton (-CH) coupled to

the methyl protons, a doublet for the methyl protons (-CH₃) coupled to the methine proton,

and a broad singlet for the hydroxyl proton (-OH), which may exchange with D₂O.
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¹³C NMR: The carbon spectrum will display three distinct signals corresponding to the

methyl carbon, the hydroxyl- and nitrile-bearing methine carbon, and the nitrile carbon.[14]

[15]

Mass Spectrometry (MS): Under electron ionization (EI), the mass spectrum of lactonitrile
will show a molecular ion peak (M⁺) at m/z = 71. Common fragmentation patterns would

involve the loss of HCN (m/z = 44) or the methyl group (m/z = 56).[7]

Experimental Protocols for Property Verification
The following section outlines standard operating procedures for the experimental

determination of key physical properties. These protocols are designed to be robust and self-

validating.

Workflow for Boiling Point Determination
The choice between atmospheric and vacuum distillation is dictated by the thermal stability of

lactonitrile. This workflow illustrates the decision-making process.
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Start: Obtain Lactonitrile Sample
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(Literature Review)

Set up for Atmospheric Distillation
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  Stable at high temp? (Yes)
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Caption: Decision workflow for boiling point determination.

Protocol: Vacuum Distillation
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Apparatus Setup: Assemble a standard vacuum distillation apparatus using clean, dry

glassware. Include a thermometer with the bulb placed just below the side-arm leading to the

condenser.

Sample Preparation: Place a small volume of lactonitrile and a magnetic stir bar or boiling

chips into the distillation flask.

System Seal: Ensure all joints are properly sealed with vacuum grease. Connect the

apparatus to a vacuum pump via a cold trap.

Evacuation: Gradually evacuate the system to the desired pressure (e.g., ~17 mmHg).

Heating: Begin stirring and gently heat the flask using a heating mantle.

Data Collection: Record the temperature when the first drop of distillate condenses and falls

into the receiving flask. The boiling point is the temperature range over which the liquid

distills at a constant rate under the stable recorded pressure.

Protocol: Density Determination using a Pycnometer
Preparation: Clean and dry a pycnometer of a known volume (e.g., 10 mL). Record its mass

(m₁).

Sample Filling: Carefully fill the pycnometer with lactonitrile, ensuring no air bubbles are

trapped. Insert the stopper and allow any excess liquid to overflow. Thermostat the

pycnometer to 20.0 °C.

Measurement: Dry the exterior of the pycnometer and record its mass (m₂).

Calculation: The mass of the lactonitrile is (m₂ - m₁). The density (ρ) is calculated by

dividing the mass of the lactonitrile by the known volume (V) of the pycnometer: ρ = (m₂ -

m₁) / V.

Protocol: Refractive Index Determination
Instrument Calibration: Calibrate the Abbe refractometer using a standard of known

refractive index (e.g., distilled water).
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Sample Application: Place a few drops of lactonitrile onto the clean, dry prism surface.

Measurement: Close the prisms and adjust the instrument until the dividing line between the

light and dark fields is sharp and centered on the crosshairs.

Reading: Read the refractive index from the instrument's scale. Ensure the measurement is

taken at a controlled temperature (typically 20°C), as refractive index is temperature-

dependent.

Safety, Handling, and Reactivity
Lactonitrile is classified as an extremely hazardous substance and must be handled with the

utmost care.[5][13] Its toxicity is primarily due to its nature as a cyanohydrin, which can release

highly toxic hydrogen cyanide (HCN) gas.[1][5]

Key Hazards:

Toxicity: Fatal if swallowed, inhaled, or in contact with skin.[16][17] Absorption through the

skin is rapid.[13][18]

Reactivity: Incompatible with strong acids, strong bases, strong reducing agents, and strong

oxidizers.[2][3] Contact with alkalis or heat can cause it to decompose, releasing toxic

cyanide fumes.[2][12]

Flammability: It is a combustible liquid with a flash point of 77°C.[3][10][11]

Safe Handling Workflow
Adherence to a strict safety protocol is mandatory when working with lactonitrile.
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Start: Plan Experiment
with Lactonitrile

Don Appropriate PPE:
- Chemical Splash Goggles & Face Shield
- Impervious Gloves (e.g., Butyl Rubber)

- Lab Coat
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certified chemical fume hood

Ensure no incompatible materials
(strong acids/bases) are present

Handle with care,
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Caption: Mandatory safety workflow for handling lactonitrile.
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Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[2] The

container should be tightly closed and may contain a stabilizer like phosphoric acid.[11]

First Aid: In case of exposure, immediate medical attention is critical. Move the victim to fresh

air, administer 100% oxygen, and remove contaminated clothing.[13][18]

Conclusion
Lactonitrile is a valuable chemical intermediate whose utility is matched by its hazardous

nature. A thorough understanding of its physical properties—from its dual solubility and thermal

sensitivity, which necessitates vacuum distillation, to its spectroscopic signatures—is essential

for any scientist or researcher. By employing rigorous experimental methodologies and an

unwavering commitment to safety, the full potential of this versatile molecule can be harnessed

effectively and responsibly in both research and industrial applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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